Cas no 152382-18-8 (Carbonimidodithioicacid, cyano-, 2,6-dichlorophenyl methyl ester (9CI))

• Product Name: Carbonimidodithioicacid, cyano-, 2,6-dichlorophenyl methyl ester (9CI)
• CAS No: 152382-18-8
• MF: C₉H₆Cl₂N₂S₂
• MW: 277.193336963654
• CID: 99280
• PubChem ID: 2761269
• Update Time: 2025-07-17

Carbonimidodithioicacid, cyano-, 2,6-dichlorophenyl methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonimidodithioicacid, cyano-, 2,6-dichlorophenyl methyl ester (9CI)
• (2,6-DICHLOROPHENYL) METHYL
• [(2,6-dichlorophenyl)sulfanyl-methylsulfanylmethylidene]cyanamide
• (2,6-dichlorophenyl) methylcyanocarbonimidodithioate
• [[(2,6-dichlorophenyl)thio]-(methylthio)methylidene]cyanamide
• [[2,6-bis(chloranyl)phenyl]sulfanyl-methylsulfanyl-methylidene]cyanamide
• (2,6-DICHLOROPHENYL) METHYL CYANOCARBONIMIDODITHIOATE
• 152382-18-8
• 2,6-Dichlorophenyl methyl cyanocarbonimidodithioate
• DTXSID20375666
• J-008916
• MFCD06658045
• (E)-2,6-dichlorophenyl methyl cyanocarbonimidodithioate
• 2,6-Dichlorophenyl methyl cyanocarbonodithioimidate
• FT-0743514

• MDL： MFCD06658045
• Inchi： 1S/C9H6Cl2N2S2/c1-14-9(13-5-12)15-8-6(10)3-2-4-7(8)11/h2-4H,1H3/b13-9+
• InChI Key： NQIWJQGWHAGHTA-UKTHLTGXSA-N
• SMILES： ClC1C=CC=C(C=1S/C(=N/C#N)/SC)Cl

Computed Properties

• Exact Mass: 275.93500
• Monoisotopic Mass: 275.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 375.5°C at 760 mmHg
• Flash Point: 180.9°C
• Refractive Index: 1.64
• PSA: 86.75000
• LogP: 4.28558

Additional information on Carbonimidodithioicacid, cyano-, 2,6-dichlorophenyl methyl ester (9CI)

Comprehensive Analysis of Carbonimidodithioic acid, cyano-, 2,6-dichlorophenyl methyl ester (9CI) (CAS No. 152382-18-8)

The compound Carbonimidodithioic acid, cyano-, 2,6-dichlorophenyl methyl ester (9CI), identified by its CAS No. 152382-18-8, is a specialized chemical entity with unique structural and functional properties. This organic compound belongs to the class of carbonimidodithioates, characterized by the presence of a cyano group and a dichlorophenyl moiety. Its molecular structure, featuring a methyl ester linkage, contributes to its stability and reactivity, making it a subject of interest in various research fields.

In recent years, the demand for specialty chemicals like Carbonimidodithioic acid, cyano-, 2,6-dichlorophenyl methyl ester (9CI) has surged due to their applications in agricultural research and material science. Researchers are particularly intrigued by its potential role in polymer stabilization and catalysis. The compound's cyano group and dichlorophenyl substituents offer unique electronic effects, which are being explored for designing advanced functional materials.

One of the most frequently asked questions about CAS No. 152382-18-8 revolves around its synthesis methods and purification techniques. Modern synthetic approaches often involve multistep reactions with careful control of temperature and solvent systems to achieve high yields. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the purity and structural integrity of the compound. These methods align with the growing trend of green chemistry, where researchers prioritize sustainable synthesis and waste reduction.

The 2,6-dichlorophenyl group in Carbonimidodithioic acid, cyano-, 2,6-dichlorophenyl methyl ester (9CI) has drawn attention for its potential in pharmaceutical intermediates. While the compound itself is not a drug, its derivatives are being investigated for their bioactive properties. This aligns with the broader industry focus on drug discovery and precision medicine, where novel chemical scaffolds are in high demand.

From an environmental perspective, studies on CAS No. 152382-18-8 have emphasized its degradation pathways and ecotoxicological profile. Researchers are increasingly using computational modeling to predict the compound's behavior in different ecosystems, reflecting the global push for environmental risk assessment of industrial chemicals. This is particularly relevant given the rising public interest in chemical safety and regulatory compliance.

The methyl ester functionality in Carbonimidodithioic acid, cyano-, 2,6-dichlorophenyl methyl ester (9CI) makes it a versatile building block for organic transformations. Recent publications have highlighted its use in cross-coupling reactions, which are fundamental to creating complex molecular architectures. This connects with the current excitement around click chemistry and modular synthesis in academic and industrial laboratories.

Storage and handling of CAS No. 152382-18-8 require standard laboratory precautions, with particular attention to moisture sensitivity. The compound's stability under various conditions has been a topic of discussion in chemical forums, demonstrating how practical considerations remain crucial alongside theoretical research. This practical knowledge is especially valuable for process chemists working on scale-up operations.

Looking ahead, the scientific community anticipates expanded applications for Carbonimidodithioic acid, cyano-, 2,6-dichlorophenyl methyl ester (9CI) in nanotechnology and surface modification. Its molecular features suggest potential for creating self-assembled monolayers or molecular sensors, areas that are gaining traction in both academic and industrial settings. These developments align with the broader technological trends toward miniaturization and smart materials.

For researchers seeking CAS No. 152382-18-8, it's important to consult reliable chemical databases and safety data sheets. The compound's spectral data and physical properties are well-documented in peer-reviewed literature, facilitating its identification and characterization in various experimental settings. This accessibility of information reflects the modern emphasis on open science and data sharing in the chemical community.

The ongoing research into Carbonimidodithioic acid, cyano-, 2,6-dichlorophenyl methyl ester (9CI) exemplifies how specialty chemicals continue to enable scientific advancement across multiple disciplines. As analytical techniques become more sophisticated and synthetic methods more efficient, our understanding of this compound's full potential will undoubtedly expand, opening new avenues for innovation in materials science, chemical biology, and beyond.